molecular formula C17H27ClN4O B6269825 N-[1-(aminomethyl)cyclohexyl]-2-methyl-5,6,7,8-tetrahydroquinazoline-6-carboxamide hydrochloride CAS No. 2418715-86-1

N-[1-(aminomethyl)cyclohexyl]-2-methyl-5,6,7,8-tetrahydroquinazoline-6-carboxamide hydrochloride

Cat. No. B6269825
CAS RN: 2418715-86-1
M. Wt: 338.9
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-[1-(aminomethyl)cyclohexyl]acetamide hydrochloride” has a molecular weight of 206.72 .


Molecular Structure Analysis

The InChI code for “2-[1-(aminomethyl)cyclohexyl]acetamide hydrochloride” is 1S/C9H18N2O.ClH/c10-7-9(6-8(11)12)4-2-1-3-5-9;/h1-7,10H2,(H2,11,12);1H . This code represents the molecular structure of the compound.


Physical And Chemical Properties Analysis

“2-[1-(aminomethyl)cyclohexyl]acetamide hydrochloride” is a solid substance with a molecular weight of 206.72 .

Safety and Hazards

The safety information for “2-[1-(aminomethyl)cyclohexyl]acetamide hydrochloride” includes several hazard statements: H315, H319, H335 . These codes represent specific hazards related to skin irritation, eye irritation, and respiratory irritation .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N-[1-(aminomethyl)cyclohexyl]-2-methyl-5,6,7,8-tetrahydroquinazoline-6-carboxamide hydrochloride involves the reaction of 1-(aminomethyl)cyclohexane with 2-methyl-4-nitroaniline to form the intermediate 2-methyl-5,6,7,8-tetrahydroquinazoline-6-carboxamide. This intermediate is then reduced to the desired product using hydrogen gas and a palladium catalyst in the presence of hydrochloric acid.", "Starting Materials": [ "1-(aminomethyl)cyclohexane", "2-methyl-4-nitroaniline", "hydrogen gas", "palladium catalyst", "hydrochloric acid" ], "Reaction": [ "Step 1: 1-(aminomethyl)cyclohexane is reacted with 2-methyl-4-nitroaniline in the presence of a suitable solvent and a base to form the intermediate 2-methyl-5,6,7,8-tetrahydroquinazoline-6-carboxamide.", "Step 2: The intermediate is then reduced to the desired product using hydrogen gas and a palladium catalyst in the presence of hydrochloric acid.", "Step 3: The product is isolated and purified using standard techniques such as filtration, crystallization, and recrystallization." ] }

CAS RN

2418715-86-1

Molecular Formula

C17H27ClN4O

Molecular Weight

338.9

Purity

92

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.